Cas no 6175-26-4 (Methyl 2-Benzyl(2-methoxy-2-oxoethyl)aminoacetate)

• Product Name: Methyl 2-Benzyl(2-methoxy-2-oxoethyl)aminoacetate
• CAS No: 6175-26-4
• MF: C₁₃H₁₇NO₄
• MW: 251.278383970261
• CID: 3437631
• PubChem ID: 10944867
• Update Time: 2025-10-20

Methyl 2-Benzyl(2-methoxy-2-oxoethyl)aminoacetate Chemical and Physical Properties

Names and Identifiers

• GLYCINE, N-(2-METHOXY-2-OXOETHYL)-N-(PHENYLMETHYL)-, METHYL ESTER
• methyl 2-[benzyl(2-methoxy-2-oxoethyl)amino]acetate
• methyl 2-[benzyl-(2-methoxy-2-oxoethyl)amino]acetate
• EN300-130955
• dimethyl N-benzyliminodiacetate
• GAA17526
• 6175-26-4
• methyl2-[benzyl(2-methoxy-2-oxoethyl)amino]acetate
• Z374851844
• G42361
• AKOS009289500
• SCHEMBL3364898
• Methyl 2-Benzyl(2-methoxy-2-oxoethyl)aminoacetate

• Inchi： 1S/C13H17NO4/c1-17-12(15)9-14(10-13(16)18-2)8-11-6-4-3-5-7-11/h3-7H,8-10H2,1-2H3
• InChI Key： ZPCOPXNNYUZJAX-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CN(CC(OC)=O)CC1=CC=CC=C1

Computed Properties

• Exact Mass: 251.11575802Da
• Monoisotopic Mass: 251.11575802Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.8Ų

Additional information on Methyl 2-Benzyl(2-methoxy-2-oxoethyl)aminoacetate

Introduction to Methyl 2-Benzyl(2-methoxy-2-oxoethyl)aminoacetate (CAS No. 6175-26-4)

Methyl 2-Benzyl(2-methoxy-2-oxoethyl)aminoacetate, identified by the CAS number 6175-26-4, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, often referred to as Methyl Benzyl (Methoxy Oxethyl) Amino Acetate, has garnered attention due to its unique structural properties and potential uses in drug delivery systems, polymer synthesis, and bioconjugation reactions.

The molecular structure of Methyl 2-Benzyl(2-methoxy-2-oxoethyl)aminoacetate comprises a benzyl group attached to an amino acid derivative, which introduces both hydrophilic and hydrophobic characteristics. This dual nature makes it an ideal candidate for amphiphilic molecules, enabling its use in the formation of micelles, liposomes, and other nanostructures for drug encapsulation and targeted delivery.

Recent studies have highlighted the potential of this compound in enhancing the stability and bioavailability of therapeutic agents. For instance, researchers have explored its role in creating stimuli-responsive delivery systems that release drugs under specific conditions, such as pH changes or temperature variations. These advancements underscore the importance of Methyl 2-Benzyl(2-methoxy-2-oxoethyl)aminoacetate in modern drug development.

In addition to its biomedical applications, this compound has found utility in polymer chemistry. Its ability to form cross-linked networks through amide bond formation has led to its use in creating hydrogels with tunable mechanical properties. These hydrogels are being investigated for applications in tissue engineering and regenerative medicine.

The synthesis of Methyl 2-Benzyl(2-methoxy-2-oxoethyl)aminoacetate typically involves multi-step organic reactions, including nucleophilic substitution and condensation processes. Recent advancements in catalytic methods have improved the yield and purity of this compound, making it more accessible for large-scale production.

Moreover, the compound's compatibility with various functional groups has facilitated its use in click chemistry applications. Researchers have employed it as a building block for constructing complex molecular architectures, demonstrating its versatility in chemical synthesis.

In conclusion, Methyl 2-Benzyl(2-methoxy-2-oxoethyl)aminoacetate (CAS No. 6175-26-4) stands out as a valuable compound with diverse applications across multiple disciplines. Its unique properties and adaptability continue to drive innovative research and development efforts, positioning it as a key player in contemporary chemical science.